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Compound of Interest

5,6-Dimethoxy-2-
Compound Name: ]
isopropenylbenzofuran

Cat. No.: B158338

An In-depth Technical Guide to 5,6-Dimethoxy-2-
iIsopropenylbenzofuran

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and currently understood biological significance of 5,6-Dimethoxy-2-isopropenylbenzofuran,
a natural product isolated from the roots of Ligularia stenocephala. This document is intended

to serve as a foundational resource for researchers and professionals engaged in the fields of
natural product chemistry, pharmacology, and drug discovery.

Core Chemical Identifiers

A precise understanding of the chemical identity of a compound is fundamental to research and
development. The following table summarizes the key chemical identifiers for 5,6-Dimethoxy-
2-isopropenylbenzofuran.
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Identifier Value Source

CAS Number 34293-09-9 [1][2]

Molecular Formula C13H1403 Inferred from structure

Molecular Weight 218.25 g/mol Calculated
5,6-dimethoxy-2-(prop-1-en-2- )

IUPAC Name Systematically generated
yl)benzofuran

COC1=C(OC)C=C2C(=C1)0C _
SMILES Systematically generated
=C2C(=C)C

Roots of Ligularia
Natural Source stenocephala MATSUM. et [2][3]
KOIDZ.

Physicochemical Properties

Detailed experimental data on the physicochemical properties of 5,6-Dimethoxy-2-
isopropenylbenzofuran are not extensively reported in publicly available literature. The
compound is described as a neutral substance.[1] Commercial suppliers indicate that it is
soluble in solvents such as chloroform, dichloromethane, ethyl acetate, DMSO, and acetone.

Synthesis and Characterization

A documented synthesis of 5,6-Dimethoxy-2-isopropenylbenzofuran provides a viable route
for obtaining this compound for research purposes.[1]

Experimental Protocol: Synthesis of 5,6-Dimethoxy-2-
isopropenylbenzofuran[1]

The synthesis involves the reaction of 4,5-Dimethoxy-2-iodophenyl acetate with cuprous
isopropenylacetylide in pyridine.

Materials:

e 4,5-Dimethoxy-2-iodophenyl acetate
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Cuprous isopropenylacetylide

Pyridine

Diethyl ether

Celite

Procedure:

A solution of 4,5-Dimethoxy-2-iodophenyl acetate (2.07 g) in pyridine (20 ml) is added to a
suspension of cuprous isopropenylacetylide (909 mg) in pyridine (20 ml).

e The mixture is refluxed under a nitrogen atmosphere for 22 hours.

 After cooling, the reaction mixture is diluted with diethyl ether (250 ml) and filtered through
Celite.

e The filtrate is washed and dried.
e The solvent is evaporated under reduced pressure to yield a residual oil.
Purification:

The resulting oil contains a mixture of the desired benzofuran and an en-yne byproduct.
Separation is achieved by base treatment, which converts the en-yne to a water-soluble salt,
allowing for the isolation of the neutral 5,6-Dimethoxy-2-isopropenylbenzofuran.

Characterization:

The structure of the synthesized compound was confirmed by proton magnetic resonance
(P.m.r.) spectroscopy. The reported P.m.r. spectrum (in CDCls) shows signals corresponding to
the isopropenyl and benzofuran protons.[1]

Biological Activity and Potential Applications

As of the latest available information, there is a significant lack of published research on the
specific biological activities of 5,6-Dimethoxy-2-isopropenylbenzofuran. While the broader
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class of benzofurans is known to possess a wide range of pharmacological properties,
including antimicrobial, anti-inflammatory, and anticancer activities, specific studies on this
particular derivative are not prevalent in the scientific literature.

It is important to distinguish 5,6-Dimethoxy-2-isopropenylbenzofuran from the structurally
similar compound 5,6-Dimethoxyisobenzofuran-1(3H)-one, which has been investigated for its
potential anticancer activities, including the induction of apoptosis.[4] Researchers should
exercise caution in attributing the biological activities of the latter to the former.

The natural origin of 5,6-Dimethoxy-2-isopropenylbenzofuran from Ligularia stenocephala, a
plant used in traditional medicine, suggests that it may possess uninvestigated biological
properties.[2][3] Further research is warranted to explore its potential therapeutic applications.

Logical Workflow for Investigation

The following diagram illustrates a logical workflow for the future investigation of 5,6-
Dimethoxy-2-isopropenylbenzofuran, from initial acquisition to biological screening.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [5,6-Dimethoxy-2-isopropenylbenzofuran CAS number
and chemical identifiers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b158338#5-6-dimethoxy-2-isopropenylbenzofuran-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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